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Compound of Interest

Tributylhexadecylphosphonium
Compound Name:

bromide
CAS No.: 14937-45-2
Cat. No.: B079125

Get Quote

Physicochemical Profile, Catalytic Mechanisms, and
Application Vectors

CAS Number: 14937-45-2 Synonyms: Cetyltributylphosphonium bromide; TBHDPB,;
Hexadecyltributylphosphonium bromide.[1][2][3]

Executive Summary

Tributylhexadecylphosphonium bromide (TBHDPB) is a high-performance quaternary
phosphonium salt (QPS) distinguished by its superior thermal stability and lipophilicity
compared to quaternary ammonium analogs (Quats). While often categorized simply as a
surfactant, its primary utility lies in Phase Transfer Catalysis (PTC), where the accessible,
polarizable phosphorus center facilitates rapid ion exchange across immiscible phases.

Beyond catalysis, TBHDPB serves as a critical surface modifier in material science—
specifically for intercalating montmorillonite/palygorskite clays to create polymer-clay
nanocomposites—and exhibits potent biocidal activity via membrane disruption mechanisms.
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Physicochemical Identity

TBHDPB combines a long-chain hydrophobic tail (C16) with a bulky, electron-rich phosphonium
headgroup. This architecture grants it solubility in both polar organic solvents and non-polar
hydrocarbons, a prerequisite for effective phase transfer.

Table 1: Physicochemical Specifications

Property Specification Note
C
Molecular Formula H
BrP
Molecular Weight 507.66 g/mol
White to off-white crystalline )
Appearance Hygroscopic
powder
_ _ Low melting point facilitates
Melting Point 56 — 58 °C

use in ionic liquid formulations

Soluble: Chloroform,
- Dichloromethane, ) ) - )
Solubility ] Highly lipophilic cation
AlcoholsSparingly: Water

(forms micelles)

Significantly higher than
- > 200 °C (onset of ]
Thermal Stability B Ammonium analogs (degrade
decomposition)
~120-150°C)
Lower CMC than
Critical Micelle Conc.[1][2][4] corresponding ammonium
~ 0.2 mM (aqueous) )
(CMC) salts due to P-cation

hydrophobicity

Synthesis & Purification Protocol
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Objective: Synthesis of TBHDPB via quaternization of tri-n-butylphosphine with 1-
bromohexadecane.

Safety Precaution: Tri-n-butylphosphine is pyrophoric and has a pungent odor. All steps
involving the free phosphine must be performed under an inert atmosphere (Nitrogen or
Argon).

3.1. Reaction Workflow

o Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser,
nitrogen inlet, and magnetic stir bar.

e Charging: Add 1-Bromohexadecane (1.0 equiv) and Tri-n-butylphosphine (1.05 equiv - slight
excess to ensure complete consumption of the alkyl halide).

» Solvent (Optional): The reaction can be run neat (solvent-free) or in dry Acetonitrile (MeCN)
to modulate viscosity.

» Reaction: Heat the mixture to 65-70 °C under continuous stirring for 72 hours.

o Note: Phosphonium formation is slower than ammonium formation due to the steric bulk of
the butyl groups, requiring extended reaction times.

¢ Monitoring: Monitor via

P NMR. The signal for the free phosphine (approx -30 ppm) should disappear, replaced by
the phosphonium salt signal (approx +30 to +35 ppm).

3.2. Purification (Crystallization)

o Precipitation: If run neat, the product solidifies upon cooling. If in MeCN, remove solvent via
rotary evaporation.

e Washing: Triturate the crude solid with cold Diethyl Ether or Hexane (3 x 50 mL).

o Rationale: The non-polar solvent dissolves unreacted tributylphosphine and
bromohexadecane but precipitates the ionic phosphonium salt.
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e Drying: Dry the white solid under high vacuum (0.1 mmHg) at 40 °C for 12 hours to remove
trace volatiles.

 Yield: Typical isolated yields range from 68% to 85%.

Mechanism of Action: Phase Transfer Catalysis

TBHDPB operates via the Starks’ Extraction Mechanism.[5] Unlike ammonium salts, the
phosphonium cation (

) is larger and more polarizable ("softer"), which creates a looser ion pair with the reacting
anion (

). This "naked" anion is more nucleophilic in the organic phase, accelerating reaction rates by
orders of magnitude.

Key Advantage: TBHDPB is particularly effective for "PTC-I" reactions (displacement reactions)
involving soft nucleophiles like Cyanide (

), Thiocyanate (
), or lodide (

).

Diagram 1: Starks' Extraction Mechanism (Liquid-Liquid PTC)

The following diagram illustrates the cyclic transport of the nucleophile (

) from the aqueous phase to the organic phase by the TBHDPB cation (

).
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Caption: The "Starks' Extraction” cycle. TBHDPB (Q+) shuttles the cyanide anion into the
organic phase, where the loose ion pair facilitates rapid nucleophilic substitution.

Advanced Applications
5.1. Material Science: Clay Intercalation

TBHDPB is used to modify the surface of layered silicates (e.g., Montmorillonite, Palygorskite).
e Mechanism: Cation Exchange. The

replaces inorganic cations (
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) in the clay galleries.

» Effect: The long hexadecyl chain expands the interlayer spacing (d-spacing), making the clay
organophilic. This allows polymer chains (epoxy, phenolic resins) to penetrate the galleries,
creating exfoliated nanocomposites with enhanced thermal stability and mechanical
modulus.

e Advantage over Ammonium: Phosphonium-modified clays withstand processing
temperatures >250°C, whereas ammonium-modified clays degrade, causing color formation
and polymer breakdown.

5.2. Antimicrobial Activity

TBHDPB exhibits broad-spectrum biocidal activity, functioning as a cationic surfactant.
o Target: Bacterial cell membranes.[6]

e Mechanism: The hydrophobic tail inserts into the lipid bilayer, while the cationic headgroup
disrupts the electrochemical gradient. This leads to membrane permeabilization, leakage of
cytoplasmic content, and cell death.

o Efficacy: Studies indicate high efficacy against Gram-positive bacteria (e.g., S. aureus), often
outperforming ammonium analogs due to higher lipophilicity which aids membrane
penetration.

Safety, Handling, & Toxicity
Signal Word:WARNING

e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

o Handling: Hygroscopic solid. Store under inert gas (Nitrogen) to prevent moisture absorption,
which can alter stoichiometric precision in catalytic applications.
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o Environmental: Toxic to aquatic life with long-lasting effects (Category 2). Avoid release to
the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. Organic Syntheses Procedure [orgsyn.org]

» To cite this document: BenchChem. [Technical Whitepaper: Tributylhexadecylphosphonium
Bromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079125/docs#technical-whitepaper-
tributylhexadecylphosphonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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